Cas no 1489132-47-9 (Cyclopropane, 1-(bromomethyl)-1-(2-butoxyethyl)-)

• Product Name: Cyclopropane, 1-(bromomethyl)-1-(2-butoxyethyl)-
• CAS No: 1489132-47-9
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5281541
• Update Time: 2025-06-24

Cyclopropane, 1-(bromomethyl)-1-(2-butoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(bromomethyl)-1-(2-butoxyethyl)-
• 1-(Bromomethyl)-1-(2-butoxyethyl)cyclopropane

• Inchi： 1S/C10H19BrO/c1-2-3-7-12-8-6-10(9-11)4-5-10/h2-9H2,1H3
• InChI Key： KXXVQZSIDSNGEG-UHFFFAOYSA-N
• SMILES： C1(CBr)(CCOCCCC)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Cyclopropane, 1-(bromomethyl)-1-(2-butoxyethyl)-

Cyclopropane, 1-(bromomethyl)-1-(2-butoxyethyl)-: A Versatile Compound in Pharmaceutical Research and Chemical Innovation

Cyclopropane, 1-(bromomethyl)-1-(2-butoxyethyl)- is a unique organic compound with a cyclopropane ring core functionalized by bromomethyl and 2-butoxyethyl groups. Its molecular structure, defined by the CAS No. 1489132-47-9, represents a critical intersection of synthetic chemistry and biological activity. This compound has garnered significant attention in recent years due to its potential applications in drug discovery and materials science. The combination of bromomethyl and 2-butoxyethyl functionalities introduces unique reactivity and selectivity, making it a valuable scaffold for further chemical modifications.

Recent studies have highlighted the role of Cyclopropane, 1-(bromomethyl)-1-(2-butoxyethyl)- in the development of novel therapeutic agents. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its utility as a building block for creating targeted antiviral compounds. Researchers leveraged the bromomethyl group to introduce specific functional groups that enhance drug-target interactions, while the 2-butoxyethyl moiety provided solubility advantages in aqueous environments. These properties are critical for optimizing drug delivery systems and improving bioavailability.

From a synthetic perspective, the CAS No. 148913,2-47-9 compound serves as a versatile intermediate in the production of complex molecules. Its cyclopropane ring structure is particularly noteworthy, as it exhibits strain-induced reactivity that can be harnessed for selective chemical transformations. A 2024 study in Organic Letters reported a novel catalytic approach to functionalize the cyclopropane ring, enabling the synthesis of derivatives with tailored pharmacological profiles. This advancement underscores the compound's potential in the design of multifunctional pharmaceuticals.

The biological relevance of Cyclopropane, 1-(bromomethyl)-1-(2-butoxyethyl)- has been further explored in preclinical models. A 2023 study published in ACS Chemical Biology investigated its role in modulating cell membrane interactions. The compound was shown to selectively disrupt lipid bilayers in specific cellular environments, suggesting potential applications in targeting cancerous cells with altered membrane dynamics. These findings align with ongoing efforts to develop compounds that selectively interact with pathological cellular structures.

Advancements in computational chemistry have also contributed to understanding the behavior of CAS No. 1489132-47-9. Molecular dynamics simulations published in 2023 (Journal of Computational Chemistry) revealed that the compound's unique geometry influences its binding affinity to specific receptors. This insight is crucial for designing molecules with enhanced potency and reduced off-target effects, a key consideration in modern drug development.

In the context of sustainable chemistry, the Cyclopropane, 1-(bromomethyl)-1-(2-butoxyethyl)- compound has been evaluated for its environmental impact. A 2024 report in Green Chemistry highlighted its potential as a green reagent due to its ability to participate in selective reactions under mild conditions. This property reduces the need for harsh solvents and high-energy processes, aligning with the growing emphasis on eco-friendly synthetic methods in pharmaceutical manufacturing.

The compound's applications extend beyond traditional pharmaceuticals. Recent research in Advanced Materials (2023) explored its use in developing stimuli-responsive polymers. The bromomethyl group was functionalized to create materials that respond to changes in pH or temperature, opening new avenues for applications in smart drug delivery systems and biomedical devices. This versatility underscores the compound's significance in interdisciplinary research.

Collaborative efforts between academia and industry have further propelled the study of CAS No. 1489132-47-9. A 2023 partnership between a pharmaceutical company and a university research group led to the identification of novel derivatives with improved pharmacokinetic properties. These derivatives were shown to have enhanced oral bioavailability and reduced metabolic degradation, critical factors for drug candidates targeting chronic diseases.

Despite its promising applications, challenges remain in optimizing the compound's properties for specific therapeutic contexts. A 2024 review in Drug Discovery Today discussed the need for further studies on its long-term toxicity profiles. While initial studies suggest low cytotoxicity, more extensive research is required to ensure its safety for prolonged use in therapeutic applications.

Looking ahead, the Cyclopropane, 1-(bromomethyl)-1-(2-butoxyethyl)- compound is poised to play a significant role in emerging fields such as nanomedicine and personalized therapies. Its unique chemical characteristics make it an attractive candidate for conjugation with targeting ligands or imaging agents, enabling precise delivery of therapeutic payloads to specific cellular compartments. These possibilities highlight the compound's potential to contribute to the next generation of innovative medical treatments.

In conclusion, the CAS No. 1489132-47-9 compound represents a fascinating intersection of synthetic chemistry and biological function. Its unique structural features and reactivity make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its potential applications, the compound is likely to remain a focal point in the development of new therapeutic strategies and advanced materials.

For researchers and industry professionals, staying informed about the latest developments in Cyclopropane, 1-(bromomethyl)-1-(2-butoxyethyl)- research is essential. Subscribing to relevant scientific journals, participating in conferences, and engaging with collaborative networks can provide valuable insights into the compound's evolving role in modern science and technology.